Cas no 2503202-83-1 (2-{5-methyl-6H-thieno2,3-bpyrrol-6-yl}acetic acid)

• Product Name: 2-{5-methyl-6H-thieno2,3-bpyrrol-6-yl}acetic acid
• CAS No: 2503202-83-1
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• MDL: MFCD32859800
• CID: 5669602
• PubChem ID: 154814408
• Update Time: 2023-11-27

2-{5-methyl-6H-thieno2,3-bpyrrol-6-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26982166
• 2-{5-methyl-6H-thieno[2,3-b]pyrrol-6-yl}acetic acid
• 2503202-83-1
• 2-{5-methyl-6H-thieno2,3-bpyrrol-6-yl}acetic acid

• MDL： MFCD32859800
• Inchi： 1S/C9H9NO2S/c1-6-4-7-2-3-13-9(7)10(6)5-8(11)12/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： ZAMBDOWSZWYYJV-UHFFFAOYSA-N
• SMILES： S1C=CC2C=C(C)N(CC(=O)O)C1=2

Computed Properties

• Exact Mass: 195.03539970g/mol
• Monoisotopic Mass: 195.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.5Ų